(4-methoxybenzyl)methyl(2-phenylethyl)amine

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-N-methyl-2-phenylethanamine
• InChI: InChI=1S/C17H21NO/c1-18(13-12-15-6-4-3-5-7-15)14-16-8-10-17(19-2)11-9-16/h3-11H,12-14H2,1-2H3
• InChI Key: KVEUNZRHYDQFFJ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC=CC=C1)CC2=CC=C(C=C2)OC
• Molecular Formula: C17H21NO
• Molecular Weight: 255.35 g/mol

Description

(4-methoxybenzyl)methyl(2-phenylethyl)amine, also known as 4-MBC, is a chemical compound that belongs to the family of phenethylamines. It is a psychoactive substance that has been studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of (4-methoxybenzyl)methyl(2-phenylethyl)amine is not fully understood. However, it is thought to act as a partial agonist at serotonin receptors, meaning that it can activate these receptors to a certain extent but not fully. This may lead to changes in the activity of serotonin neurons and ultimately affect mood, anxiety, and behavior.
Biochemical and Physiological Effects
Studies have shown that (4-methoxybenzyl)methyl(2-phenylethyl)amine can affect the levels of serotonin and other neurotransmitters in the brain. It has been shown to increase the release of serotonin in certain brain regions, which may contribute to its effects on mood and behavior. Additionally, (4-methoxybenzyl)methyl(2-phenylethyl)amine has been shown to have anxiolytic effects, meaning that it can reduce anxiety in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using (4-methoxybenzyl)methyl(2-phenylethyl)amine in lab experiments is its relative ease of synthesis. Additionally, it has been shown to have affinity for serotonin receptors, which makes it a potential candidate for studying the role of serotonin in mood, anxiety, and behavior. However, one limitation of using (4-methoxybenzyl)methyl(2-phenylethyl)amine is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on (4-methoxybenzyl)methyl(2-phenylethyl)amine. One area of interest is its potential use in the treatment of mood and anxiety disorders. Additionally, further studies are needed to fully understand its mechanism of action and how it affects neurotransmitter levels in the brain. Finally, more research is needed to determine the safety and potential side effects of (4-methoxybenzyl)methyl(2-phenylethyl)amine.

Synthesis Methods

The synthesis of (4-methoxybenzyl)methyl(2-phenylethyl)amine involves the reaction of 4-methoxybenzyl chloride with 2-phenylethylamine in the presence of a base such as sodium hydroxide. The product is then purified using chromatography techniques to obtain the final compound. The synthesis of (4-methoxybenzyl)methyl(2-phenylethyl)amine is relatively simple and can be achieved using standard laboratory equipment.

Scientific Research Applications

(4-methoxybenzyl)methyl(2-phenylethyl)amine has been studied for its potential use as a research tool in the field of neuroscience. It has been shown to have affinity for serotonin receptors, which are involved in the regulation of mood, anxiety, and behavior. This makes (4-methoxybenzyl)methyl(2-phenylethyl)amine a potential candidate for studying the role of serotonin in these processes.